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Abstract

This technical guide provides a comprehensive overview of 3-[(3-
Chlorobenzyl)oxy]benzaldehyde, a versatile aromatic aldehyde of significant interest in
medicinal chemistry and organic synthesis. This document consolidates its chemical and
physical properties, outlines a detailed synthesis protocol based on established methodologies,
explores its potential biological activities with a focus on aldehyde dehydrogenase (ALDH)
inhibition, and provides essential safety and handling information. The content is structured to
deliver actionable insights and support the research and development endeavors of
professionals in the field.

Introduction: The Significance of Substituted
Benzaldehydes

Benzaldehyde and its derivatives are a cornerstone of synthetic organic chemistry, serving as
pivotal intermediates in the creation of a vast array of pharmaceuticals, agrochemicals, and
specialty materials. The strategic placement of various substituents on the benzaldehyde
scaffold allows for the fine-tuning of steric and electronic properties, thereby influencing the
molecule's reactivity and biological interactions. The subject of this guide, 3-[(3-
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Chlorobenzyl)oxy]benzaldehyde, incorporates a chloro-substituted benzyl ether moiety, a
structural motif that imparts a unique combination of lipophilicity and potential for specific
biological interactions, making it a compound of considerable interest for drug discovery
programs.

Core Compound Identification and Properties

Chemical Identity
o Systematic Name: 3-[(3-Chlorobenzyl)oxy]benzaldehyde

e CAS Number: 168084-95-5[1]
e Molecular Formula: C14H11CIO2[2][3]
e Molecular Weight: 246.69 g/mol [2][3]

e Synonyms: 3-[(3-chlorophenyl)methoxy]benzaldehyde, Benzaldehyde, 3-[(3-
chlorophenyl)methoxy]-[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 3-[(3-Chlorobenzyl)oxy]benzaldehyde is
presented in Table 1. It is important to note that while experimentally determined data is limited,
computed values provide valuable estimates for experimental planning. The compound is
described by suppliers as a liquid at room temperature, which is consistent with the predicted
data.[4]
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Property Value Source

Physical Form Liquid at room temperature Benchcheml[4]

386.7 °C at 760 mmHg

Boiling Point BOC Sciences[3]
(Computed)

Density 1.247 g/cm3 (Computed) BOC Sciences[3]

XLogP3 3.5 (Computed) PubChem][2]
C1=CC(=CC(=C1)Cl)CcocC2=C

SMILES PubChem[1][2]
C=CC(=C2)C=0

InChl=1S/C14H11ClO2/c15-
InChl 13-5-1-4-12(7-13)10-17-14-6-  PubChem|[2]
2-3-11(8-14)9-16/h1-9H,10H2

Synthesis of 3-[(3-Chlorobenzyl)oxy]benzaldehyde:
A Practical Protocol

The synthesis of 3-[(3-Chlorobenzyl)oxy]benzaldehyde is most effectively achieved via the
Williamson ether synthesis, a robust and widely utilized method for forming ethers. This
reaction involves the nucleophilic substitution of a halide by an alkoxide. In this specific
application, the phenoxide derived from 3-hydroxybenzaldehyde acts as the nucleophile,
attacking the electrophilic carbon of 3-chlorobenzyl chloride.

Reaction Principle: The Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the preparation of
both symmetrical and unsymmetrical ethers. The reaction proceeds via an SN2 mechanism,
where an alkoxide ion displaces a halide from an alkyl halide. For the synthesis of aryl ethers, a
phenoxide is reacted with a suitable alkyl halide. The use of a polar aprotic solvent like
dimethylformamide (DMF) or acetone is beneficial as it solvates the cation of the base, leaving
the alkoxide anion more nucleophilic.

Detailed Experimental Protocol

Materials:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b61052
https://buildingblock.bocsci.com/product/3-3-chlorobenzyl-oxy-benzaldehyde-cas-168084-95-5-162187.html
https://buildingblock.bocsci.com/product/3-3-chlorobenzyl-oxy-benzaldehyde-cas-168084-95-5-162187.html
https://pubchem.ncbi.nlm.nih.gov/compound/3863426
https://www.spectrumchemical.com/media/sds/TCI-F0943.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3863426
https://pubchem.ncbi.nlm.nih.gov/compound/3863426
https://www.benchchem.com/product/b061052?utm_src=pdf-body
https://www.benchchem.com/product/b061052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3-Hydroxybenzaldehyde

e 3-Chlorobenzyl chloride

o Potassium carbonate (K2COs), anhydrous
o Dimethylformamide (DMF), anhydrous

o Ethyl acetate

o Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
» Round-bottom flask

e Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

o Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-
hydroxybenzaldehyde (1.0 equivalent) and anhydrous potassium carbonate (1.5
equivalents).

» Solvent Addition: Add anhydrous dimethylformamide (DMF) to the flask to dissolve the
reactants. A typical concentration would be in the range of 0.2-0.5 M.

» Addition of Alkylating Agent: To the stirred suspension, add 3-chlorobenzyl chloride (1.05
equivalents) dropwise at room temperature.

o Reaction: Heat the reaction mixture to 70-80 °C and stir overnight. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).
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o Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature. Reduce the volume of DMF by approximately half using a rotary evaporator.

o Extraction: Pour the concentrated reaction mixture into water and extract with ethyl acetate
(3 x volume of the aqueous layer).

» Washing: Combine the organic extracts and wash successively with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude product.

 Purification: The crude 3-[(3-Chlorobenzyl)oxy]benzaldehyde can be purified by column
chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and
ethyl acetate) to afford the pure product.

This protocol is adapted from a general procedure for the synthesis of benzyloxybenzaldehyde
derivatives.[5]

3-Hydroxybenzaldehyde
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Caption: Synthetic workflow for 3-[(3-Chlorobenzyl)oxy]benzaldehyde.

Potential Applications in Drug Discovery and
Development

Substituted benzaldehydes are prevalent scaffolds in medicinal chemistry due to their ability to
engage in various biological interactions and their synthetic tractability.

Aldehyde Dehydrogenase (ALDH) Inhibition

The aldehyde dehydrogenase (ALDH) superfamily of enzymes, particularly isoforms like
ALDH1AS, are increasingly recognized as therapeutic targets in oncology. Overexpression of
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ALDH1AS is associated with cancer stem cells and contributes to drug resistance and poor
prognosis in several cancers. Structurally related benzyloxybenzaldehyde derivatives have
been investigated as selective inhibitors of ALDH1A3.[5] The unique substitution pattern of 3-
[(3-Chlorobenzyl)oxy]benzaldehyde makes it a compelling candidate for evaluation as an
ALDH1AS inhibitor. The aldehyde moiety can act as a "warhead," while the substituted benzyl
ether can provide specific interactions within the enzyme's active site.

Cancer Stem Cell

Retinal

3-[(3-Chlorobenzyl)oxy]benzaldehyde

Dxidation Inhibition

Self-Renewal Drug Resistance

Click to download full resolution via product page

Caption: Proposed mechanism of ALDH1A3 inhibition.

Antimicrobial and Other Biological Activities

Benzaldehyde and its derivatives have a long history of use as antimicrobial agents. The
electrophilic nature of the aldehyde group can lead to covalent modification of essential
biomolecules in microorganisms. The specific substitution pattern of 3-[(3-
Chlorobenzyl)oxy]benzaldehyde may confer enhanced or novel antimicrobial properties.
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Furthermore, related compounds have been explored for a range of other biological activities,
including anti-proliferative effects in cancer cell lines.[4]

Safety, Handling, and Storage

As no specific safety data sheet (SDS) is publicly available for 3-[(3-
Chlorobenzyl)oxy]benzaldehyde, a conservative approach to handling is imperative, drawing
upon data from structurally similar compounds such as benzaldehyde and
chlorobenzaldehydes.

Hazard Identification (Inferred)

o Acute Toxicity: Likely harmful if swallowed or in contact with skin.
» Skin Corrosion/Irritation: May cause skin irritation.
o Eye Damage/Irritation: May cause serious eye irritation.

o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.

Recommended Handling Procedures

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat
should be worn at all times.

o Respiratory Protection: If working outside of a fume hood or if aerosols may be generated,
use a respirator with an appropriate organic vapor cartridge.

e Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.
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Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep away from
heat, sparks, and open flames. Protect from light and moisture.

Spectroscopic Characterization

While publicly accessible spectra are limited, PubChem indicates the availability of 1D NMR
(3C) and IR spectral data.[2] Researchers are encouraged to acquire their own analytical data
for verification.

Conclusion

3-[(3-Chlorobenzyl)oxy]benzaldehyde is a chemical intermediate with significant potential,
particularly in the realm of medicinal chemistry. Its synthesis via the Williamson ether reaction
is straightforward, and its structural features suggest it may be a valuable probe for
investigating biological targets such as ALDH1A3. As with any research chemical, a thorough
understanding of its properties and adherence to strict safety protocols are essential for its
effective and safe utilization in the laboratory. This guide serves as a foundational resource to
support further investigation and application of this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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